1-Bromo-4-chloro-2-(chloromethyl)benzene
Overview
Description
“1-Bromo-4-chloro-2-(chloromethyl)benzene” is a compound with the molecular formula C7H5BrCl2 . It is also known as 4-Bromo-1-chloro-2-(chloromethyl)benzene . The compound is typically a white to yellow solid .
Synthesis Analysis
The synthesis of bromochlorobenzenes, including “this compound”, often involves various routes. One such route is from 2-chloroaniline, via diazotization followed by a Sandmeyer reaction .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C7H5BrCl2/c8-6-1-2-7(10)5(3-6)4-9/h1-3H,4H2 . This indicates that the compound has a benzene ring with bromine, chlorine, and chloromethyl groups attached to it.Physical And Chemical Properties Analysis
“this compound” is a white to yellow solid . It has a molecular weight of 239.93 . The compound’s boiling point is approximately 469.2 K , and its fusion temperature is around 338 K .Scientific Research Applications
Synthesis of CCR5 Antagonists
1-Bromo-4-chloro-2-(chloromethyl)benzene serves as a critical intermediate in the synthesis of various non-peptide CCR5 antagonists, highlighting its utility in medicinal chemistry for the development of therapeutic agents. By undergoing elimination, reduction, and bromination reactions, it contributes to the formation of novel compounds with significant bioactivity, potentially useful for treating conditions like HIV infection by blocking the CCR5 receptor (Cheng De-ju, 2015).
Development of Dilithium Reagents
In organic synthesis, this compound has been utilized to create new dilithium reagents that possess both sp2- and sp3-hybridized carbanionic centers. These reagents are valuable for their ability to undergo various reactions, providing a pathway to synthesize complex organic structures from simpler ones, demonstrating the compound's versatility in synthetic chemistry (M. Yus, D. J. Ramón, & Inmaculada Gómez, 2002).
Fluorescence Properties for Material Science
The compound has been explored for its potential in material sciences, particularly in the synthesis of derivatives with fluorescence properties. Such derivatives could find applications in optoelectronics and as sensors, where the emission of light upon stimulation is a valuable property (Liang Zuo-qi, 2015).
Mechanism of Action
The mechanism of action for the reactions of “1-Bromo-4-chloro-2-(chloromethyl)benzene” is likely to involve nucleophilic substitution. This typically involves the initial addition of a nucleophile to the aromatic ring, followed by the loss of a halide anion from the negatively charged intermediate .
Safety and Hazards
properties
IUPAC Name |
1-bromo-4-chloro-2-(chloromethyl)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrCl2/c8-7-2-1-6(10)3-5(7)4-9/h1-3H,4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZWXCRQROYEUMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)CCl)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrCl2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.92 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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